Cas no 89023-08-5 (2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)
![2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- structure](https://www.kuujia.com/scimg/cas/89023-08-5x500.png)
89023-08-5 structure
Product name:2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
- (4-nitrophenyl) 3-(4-decoxyphenyl)prop-2-enoate
- DTXSID90405343
- 89023-08-5
-
- Inchi: InChI=1S/C25H31NO5/c1-2-3-4-5-6-7-8-9-20-30-23-15-10-21(11-16-23)12-19-25(27)31-24-17-13-22(14-18-24)26(28)29/h10-19H,2-9,20H2,1H3
- InChI Key: VVTRPAHCLLXCIK-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 425.22022309g/mol
- Monoisotopic Mass: 425.22022309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 14
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 8.1
2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Related Literature
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
89023-08-5 (2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-) Related Products
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